3-(cyclopropylmethyl)-1-methyl-1H-pyrazol-5-amine
Overview
Description
Synthesis Analysis
The synthesis of an organic compound involves a series of chemical reactions that lead to the formation of the desired compound from simpler starting materials. The synthesis analysis would involve studying these reactions, the conditions under which they occur, and their yield .Molecular Structure Analysis
This involves determining the 3D structure of the molecule, including the arrangement of atoms and the lengths and angles of chemical bonds. Techniques like X-ray crystallography, NMR spectroscopy, and computational chemistry are often used .Chemical Reactions Analysis
This involves studying the reactions that the compound can undergo. This can include reactions with different reagents under various conditions .Physical And Chemical Properties Analysis
This involves measuring properties like melting point, boiling point, solubility, density, and reactivity. These properties can often be predicted using computational chemistry .Scientific Research Applications
Organic Synthesis
3-(Cyclopropylmethyl)-1-methyl-1H-pyrazol-5-amine: is a valuable building block in organic synthesis. Its unique structure allows for the creation of densely substituted cyclopropyl azoles, amines, and ethers. These compounds are often used in the synthesis of more complex molecules due to their reactivity and the presence of multiple functional groups that can undergo further transformations .
Medicinal Chemistry
In medicinal chemistry, this compound can serve as a precursor for the development of new pharmaceuticals. The cyclopropylmethyl group is a common motif in drug molecules, and its incorporation into pyrazole derivatives can lead to the discovery of compounds with potential therapeutic effects .
Asymmetric Catalysis
The cyclopropyl group in 3-(cyclopropylmethyl)-1-methyl-1H-pyrazol-5-amine can induce chirality, making it a candidate for use in asymmetric catalysis. This application is crucial for producing enantiomerically pure substances, which are important in the creation of drugs and other substances where stereochemistry plays a key role .
Material Science
Due to its robustness and the ability to form stable complexes with various metals, this compound could be explored in material science. It may be used to develop new materials with specific optical or electronic properties, which could be beneficial in creating advanced sensors or other high-tech devices .
Agrochemical Research
The pyrazole ring found in 3-(cyclopropylmethyl)-1-methyl-1H-pyrazol-5-amine is a common feature in many agrochemicals. Researchers can modify this compound to develop new pesticides or herbicides with improved efficacy and reduced environmental impact .
Analytical Chemistry
In analytical chemistry, this compound can be used as a standard or reagent due to its well-defined structure and properties. It could be particularly useful in chromatography or mass spectrometry to help identify or quantify other substances .
Safety And Hazards
Future Directions
properties
IUPAC Name |
5-(cyclopropylmethyl)-2-methylpyrazol-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3/c1-11-8(9)5-7(10-11)4-6-2-3-6/h5-6H,2-4,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CAQBAICKUXXMPB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)CC2CC2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(cyclopropylmethyl)-1-methyl-1H-pyrazol-5-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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